3-(2-Methoxyethoxy)pyrrolidine
Overview
Description
3-(2-Methoxyethoxy)pyrrolidine, also known as Meprodine, is a synthetic opioid analgesic drug that was first synthesized in the 1950s. It is a member of the pyrrolidine class of opioids, which includes other drugs such as fentanyl and sufentanil. Meprodine has been used in scientific research as a tool to study the mechanisms of opioid action and to develop new analgesic drugs.
Mechanism of Action
3-(2-Methoxyethoxy)pyrrolidine acts on the mu-opioid receptor in the brain and spinal cord to produce its analgesic effects. It binds to the receptor and activates a signaling pathway that leads to the inhibition of pain transmission. This compound also activates the reward pathway in the brain, which can lead to addiction and dependence.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body. It can cause sedation, respiratory depression, and euphoria. It also has effects on the gastrointestinal system, causing constipation and nausea. This compound can lead to the development of tolerance and dependence with chronic use.
Advantages and Limitations for Lab Experiments
3-(2-Methoxyethoxy)pyrrolidine has several advantages for use in lab experiments. It is a potent and selective mu-opioid receptor agonist, making it a useful tool for studying opioid action. It also has a relatively short half-life, allowing for rapid onset and offset of effects. However, this compound has limitations in that it can be difficult to obtain and is a controlled substance.
Future Directions
There are several future directions for research involving 3-(2-Methoxyethoxy)pyrrolidine. One area of interest is the development of new analgesic drugs that target the mu-opioid receptor with fewer side effects than traditional opioids. Another area of interest is the study of the mechanisms of opioid tolerance and dependence, which could lead to new treatments for addiction. Finally, there is a need for further research into the pharmacokinetics and pharmacodynamics of this compound, which could improve our understanding of its effects and potential uses.
Scientific Research Applications
3-(2-Methoxyethoxy)pyrrolidine has been used in scientific research to study the mechanisms of opioid action and to develop new analgesic drugs. It has been shown to bind to the mu-opioid receptor, which is the primary target for opioid analgesics. This compound has also been used to study the effects of opioids on pain perception, tolerance, and dependence.
properties
IUPAC Name |
3-(2-methoxyethoxy)pyrrolidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-9-4-5-10-7-2-3-8-6-7/h7-8H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUCVEPJVGGMMLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1CCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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